Cas no 1804097-76-4 (Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804097-76-4
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4971402
• Update Time: 2025-05-19

Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-13(16)10-5-4-9(11(14)8-10)6-7-12(15)17-2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： XMYBBEBSPSDNEI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1CCC(=O)OC

Computed Properties

• Exact Mass: 314.01537 g/mol
• Monoisotopic Mass: 314.01537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6
• Molecular Weight: 315.16

Additional information on Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate

Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1804097-76-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate is defined by a benzoate ester group substituted with a bromine atom at the 3-position and a 3-methoxypropionyl group at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for a wide range of chemical transformations. The presence of the bromine atom introduces reactivity that can be exploited in nucleophilic aromatic substitution reactions, while the methoxy group enhances solubility and stability under certain conditions.

Recent research has focused on the synthesis and characterization of Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate, particularly its role as an intermediate in the preparation of bioactive compounds. For instance, studies have demonstrated its utility in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. The compound's ability to undergo various coupling reactions, such as Suzuki-Miyaura cross-coupling, has been extensively explored, showcasing its potential in the development of complex molecular architectures.

In addition to its synthetic applications, Ethyl 3-bromo-4-(3-methoxy-3-oxopropyl)benzoate has been investigated for its physical properties. Its thermal stability and crystallinity make it a candidate for use in high-performance materials, such as organic semiconductors or polymer additives. Researchers have also examined its spectroscopic properties, including UV-vis absorption and fluorescence behavior, which could be relevant for applications in optoelectronics or sensing technologies.

The synthesis of Ethyl 3-bromo-4-(3-methoxy-3 oxopropyl)benzoate typically involves multi-step procedures that combine traditional organic chemistry techniques with modern catalytic methods. For example, one common approach involves the bromination of a suitably substituted benzoic acid derivative followed by esterification with ethanol. The optimization of reaction conditions to maximize yield and purity has been a focus of recent studies, driven by the increasing demand for high-quality intermediates in pharmaceutical and materials research.

Moreover, computational studies have provided insights into the electronic structure and reactivity of Ethyl 3-bromo -4-(1804097-76-4) benzoate. Density functional theory (DFT) calculations have been employed to predict its interaction with various reagents and catalysts, aiding in the design of more efficient synthetic routes. These computational efforts have also shed light on the compound's potential as a precursor for metalloorganic frameworks or coordination polymers.

In conclusion, Ethyl 3-bromo -1804097-76-4) benzoate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodology and computational modeling, positions it as a key player in contemporary chemical research. As ongoing investigations continue to uncover new facets of its chemistry and utility, this compound is poised to make significant contributions to both academic and industrial endeavors.